Cas no 23647-78-1 (Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide)

Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide structure
23647-78-1 structure
Product Name:Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide
CAS No:23647-78-1
MF:C14H12N2O4
MW:272.256083488464
CID:277932
PubChem ID:65303
Update Time:2025-04-19

Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide
    • 2-hydroxy-N'-(2-hydroxybenzoyl)benzohydrazide
    • 1,2-bis(2-hydroxybenzoyl)hydrazine
    • 1,2-di-salicyloylhydrazine
    • 2-hydroxybenzoic acid 2-(2-hydroxybenzoyl)hydrazide
    • AE-848
    • di-2OHPhCO hydr
    • Disalicylohydrazide
    • N,N'-bis(salicyl) hydrazide
    • N,N'-bis(salicyloyl) hydrazine
    • N,N'-disalicyloylhydrazine
    • N,N'-disalicyloyl-hydrazine
    • NSC408200
    • NSC691999
    • salicylic acid diacyl hydrazide
    • SureCN77381
    • 2-Hydroxy-benzoic acid N''-(2-hydroxy-benzoyl)-hydrazide
    • N,N'-disalicylhydrazine
    • AE-848/32079025
    • 1,2-disalicyloylhydrazine
    • NSC-691999
    • NSC-408200
    • n,n'-bis(salicyloyl)hydrazine
    • Bis(Salicyloyl)hydrazine
    • NS00027466
    • 2-Hydroxy-N'-(2-hydroxybenzoyl)benzohydrazide #
    • N,N'-bis-salicyloyl-hydrazine
    • MLS002701729
    • NCI60_003912
    • Benzoic acid, 2-hydroxy-, 2-(2-hydroxybenzoyl)hydrazide
    • AKOS008764352
    • NSC 408200
    • EINECS 245-804-4
    • SR-01000389107
    • DTXSID80178317
    • CHEMBL36303
    • SR-01000389107-1
    • N'-(2-Hydroxybenzoyl)-2-hydroxybenzoic hydrazide
    • N,N'-Bis(salicyl)hydrazine
    • SMR001565325
    • D9R89W89CJ
    • cid_65303
    • N,N'-bis-salicylhydrazine
    • N,N'-Bis(2-hydroxybenzoyl)hydrazin
    • BDBM50056891
    • SCHEMBL77381
    • 23647-78-1
    • Inchi: 1S/C14H12N2O4/c17-11-7-3-1-5-9(11)13(19)15-16-14(20)10-6-2-4-8-12(10)18/h1-8,17-18H,(H,15,19)(H,16,20)
    • InChI Key: UORSDGBOJHYJLV-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(NNC(C1C=CC=CC=1O)=O)=O

Computed Properties

  • Exact Mass: 272.08
  • Monoisotopic Mass: 272.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.7A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.397
  • Boiling Point: 595.7°Cat760mmHg
  • Flash Point: 314.1°C
  • Refractive Index: 1.663
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